Cas no 1339776-04-3 (2,4-Dimethylcyclohexane-1-sulfonyl chloride)

• Product Name: 2,4-Dimethylcyclohexane-1-sulfonyl chloride
• CAS No: 1339776-04-3
• MF: C₈H₁₅ClO₂S
• MW: 210.721500635147
• MDL: MFCD20410027
• CID: 5242384
• PubChem ID: 64755035
• Update Time: 2026-03-08

2,4-Dimethylcyclohexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethylcyclohexane-1-sulfonyl chloride
• 2,4-dimethylcyclohexane-1-sulfonylchloride
• Cyclohexanesulfonyl chloride, 2,4-dimethyl-
• 2,4-Dimethylcyclohexane-1-sulfonyl chloride

• MDL： MFCD20410027
• Inchi： 1S/C8H15ClO2S/c1-6-3-4-8(7(2)5-6)12(9,10)11/h6-8H,3-5H2,1-2H3
• InChI Key： XCTIARNRCCQAQE-UHFFFAOYSA-N
• SMILES： ClS(C1CCC(C)CC1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5

Additional information on 2,4-Dimethylcyclohexane-1-sulfonyl chloride

Comprehensive Guide to 2,4-Dimethylcyclohexane-1-sulfonyl chloride (CAS No. 1339776-04-3): Properties, Applications, and Market Insights

2,4-Dimethylcyclohexane-1-sulfonyl chloride (CAS No. 1339776-04-3) is a specialized sulfonyl chloride derivative that has gained significant attention in organic synthesis and pharmaceutical research. This compound, characterized by its unique cyclohexane backbone and sulfonyl chloride functional group, serves as a versatile building block for synthesizing more complex molecules. Its molecular structure, featuring two methyl groups at the 2 and 4 positions, contributes to its distinct reactivity and stability profile.

The growing demand for high-purity sulfonylating agents in drug discovery has positioned 2,4-Dimethylcyclohexane-1-sulfonyl chloride as a valuable intermediate. Researchers particularly value its ability to introduce the sulfonyl moiety into target molecules, a transformation crucial for developing bioactive compounds and pharmaceutical intermediates. Recent studies highlight its utility in creating sulfonamide derivatives, which are prominent in modern medicinal chemistry due to their diverse biological activities.

From a chemical perspective, 2,4-Dimethylcyclohexane-1-sulfonyl chloride exhibits several noteworthy characteristics. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents. Its stereochemistry (the spatial arrangement of substituents on the cyclohexane ring) significantly influences its reactivity patterns, making it particularly interesting for stereoselective synthesis applications. The electron-withdrawing nature of the sulfonyl chloride group enhances the compound's reactivity toward nucleophiles, a property extensively utilized in amide bond formation reactions.

The synthesis of 2,4-Dimethylcyclohexane-1-sulfonyl chloride typically involves the chlorosulfonation of the corresponding hydrocarbon precursor. Modern synthetic protocols emphasize green chemistry principles, aiming to minimize byproduct formation and improve atom economy. These advancements address growing industry concerns about sustainable chemical production and waste reduction, topics that currently dominate discussions in chemical manufacturing circles.

In pharmaceutical applications, this compound serves as a key intermediate for preparing various drug candidates. Its structural features make it particularly valuable for developing CNS-active compounds and enzyme inhibitors. The pharmaceutical industry's ongoing search for novel sulfonamide-based therapeutics has further increased demand for high-quality 2,4-Dimethylcyclohexane-1-sulfonyl chloride. Recent patent literature reveals its use in developing potential treatments for neurological disorders and metabolic diseases.

The handling and storage of 2,4-Dimethylcyclohexane-1-sulfonyl chloride require standard precautions for reactive organosulfur compounds. While not classified as hazardous under most regulatory frameworks, proper moisture control is essential due to the compound's sensitivity to hydrolysis. Industry best practices recommend storage under inert atmosphere conditions and use of appropriate personal protective equipment during handling, reflecting the chemical sector's increased focus on occupational safety standards.

Market analysis indicates steady growth in demand for 2,4-Dimethylcyclohexane-1-sulfonyl chloride, particularly from the contract research organization (CRO) sector and pharmaceutical development companies. The compound's price stability and reliable supply chain make it attractive compared to more exotic sulfonylating agents. Current market trends show particular interest from manufacturers of specialty chemicals and custom synthesis providers serving the drug discovery pipeline.

Quality control for 2,4-Dimethylcyclohexane-1-sulfonyl chloride typically involves HPLC analysis and spectroscopic characterization (including NMR and IR spectroscopy). Suppliers increasingly emphasize batch-to-batch consistency and impurity profiling to meet the stringent requirements of pharmaceutical customers. These quality assurance measures align with the industry's shift toward data-driven material qualification and quality-by-design approaches.

Future research directions for 2,4-Dimethylcyclohexane-1-sulfonyl chloride may explore its potential in click chemistry applications and bioconjugation strategies. The compound's compatibility with various catalytic systems and its potential for diversity-oriented synthesis make it a candidate for expanding synthetic methodology toolkits. These developments would address the chemical community's growing interest in modular synthesis approaches and high-throughput experimentation techniques.

Environmental considerations for 2,4-Dimethylcyclohexane-1-sulfonyl chloride focus on proper waste management and byproduct treatment. While the compound itself doesn't present significant environmental hazards, responsible disposal practices align with the chemical industry's commitment to green chemistry principles and sustainable development goals. These considerations are particularly relevant given increasing regulatory scrutiny of industrial chemical processes worldwide.

For researchers considering 2,4-Dimethylcyclohexane-1-sulfonyl chloride for their projects, several commercial sources offer the compound in various packaging sizes and purity grades. The selection of appropriate grade depends on the intended application, with pharmaceutical-grade material required for drug development and technical-grade material often sufficient for exploratory synthetic work. This availability supports the compound's widespread use across different research and development settings.